A layered-spinel heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 cathode for advanced lithium ion batteries†

New Journal of Chemistry Pub Date: 2023-10-17 DOI: 10.1039/D3NJ03808D

Abstract

Heterostructure NaMnO2–Li0.5Mn2O4 cathode materials were prepared by adjusting the molar ratio of sodium in the materials by a solid phase method. X-ray diffraction (XRD) analysis showed that the prepared samples were a layered-spinel heterostructure NaMnO2–Li0.5Mn2O4. The lattice fingerprint region of NaMnO2–Li0.5Mn2O4 was studied by electron microscopy, and the results showed the (111) plane of Li0.5Mn2O4 and the (001) plane of NaMnO2. The heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 exhibits superior high-rate capability and excellent cycling performance. The proposed heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 cathode is investigated by in situ XRD and impedance analysis. The rate of discharge of heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 was 108.8 mA h g−1 at 500 mA g−1. The initial discharge of 0.5NaMnO2–0.5Li0.5Mn2O4 was 61.69 mA h g−1, and after 1000 cycles the discharge capacity remained 51.13 mA h g−1 at a current of 2 A g−1. The heterogeneous structure combines the advantages of high capacity of the layered structure NaMnO2 and the structural stability of the spinel Li0.5Mn2O4, which exert a synergistic effect and improve the electrochemical performance of the lithium-free layered NaMnO2 cathode material.

Graphical abstract: A layered-spinel heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 cathode for advanced lithium ion batteries
A layered-spinel heterostructure 0.5NaMnO2–0.5Li0.5Mn2O4 cathode for advanced lithium ion batteries†
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